molecular formula C11H11NS B1429746 (5-Phenylthiophen-3-yl)methanamine CAS No. 838893-06-4

(5-Phenylthiophen-3-yl)methanamine

Cat. No. B1429746
CAS RN: 838893-06-4
M. Wt: 189.28 g/mol
InChI Key: RTZWLTJYELLUSI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(5-Phenylthiophen-3-yl)methanamine is a useful research compound. Its molecular formula is C11H11NS and its molecular weight is 189.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality (5-Phenylthiophen-3-yl)methanamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (5-Phenylthiophen-3-yl)methanamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

838893-06-4

Product Name

(5-Phenylthiophen-3-yl)methanamine

Molecular Formula

C11H11NS

Molecular Weight

189.28 g/mol

IUPAC Name

(5-phenylthiophen-3-yl)methanamine

InChI

InChI=1S/C11H11NS/c12-7-9-6-11(13-8-9)10-4-2-1-3-5-10/h1-6,8H,7,12H2

InChI Key

RTZWLTJYELLUSI-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C2=CC(=CS2)CN

Canonical SMILES

C1=CC=C(C=C1)C2=CC(=CS2)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

Prepare a solution of 2-(5-phenylthiophen-3-ylmethyl)isoindole-1,3-dione (565 mg, 1.77 mmol) in methanol (57 mL). Add hydrazine (0.35 mL, 11.14 mmol). Heat the mixture to reflux. After stirring for 1 hour, cool the mixture to room temperature and concentrate. Perform flash chromatography on silica gel eluting with 50:40:9:1 methylene chloride/CHCl3/MeOH/concentrated NH4OH to afford 280 mg of the title compound as a yellow solid. MS: m/e=190 [MH+].
Name
2-(5-phenylthiophen-3-ylmethyl)isoindole-1,3-dione
Quantity
565 mg
Type
reactant
Reaction Step One
Quantity
57 mL
Type
solvent
Reaction Step One
Quantity
0.35 mL
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.